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Compound of Interest

Dehydroadynerigenin
Compound Name:
glucosyldigitaloside

Cat. No.: B15596345

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the structure-activity relationships (SAR) of
Dehydroadynerigenin glucosyldigitaloside, a cardenolide cardiac glycoside. Due to a lack of
direct experimental data for this specific compound and its analogs in the public domain, this
guide extrapolates from the well-established SAR of other closely related cardenolides. The
information presented herein is intended to guide future research and drug development efforts
by providing a framework for understanding how structural modifications to
Dehydroadynerigenin glucosyldigitaloside may impact its biological activity.

Introduction to Dehydroadynerigenin
Glucosyldigitaloside

Dehydroadynerigenin glucosyldigitaloside is a cardiac glycoside found in plants of the
Nerium genus, commonly known as oleander. Like other cardiac glycosides, its biological
activity stems from the inhibition of the Na+/K+-ATPase pump, a critical enzyme for maintaining
cellular ion homeostasis.[1] This inhibition leads to a cascade of events, including an increase
in intracellular calcium, which is responsible for the cardiotonic effects and is also implicated in
the cytotoxic activity of these compounds against cancer cells.[2][3]
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The structure of Dehydroadynerigenin glucosyldigitaloside consists of a steroid nucleus
(the aglycone or genin) and a sugar moiety. Understanding the contribution of each structural
component is crucial for designing novel analogs with improved therapeutic indices.

Chemical Structure of Dehydroadynerigenin Glucosyldigitaloside:
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Mechanism of Action
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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